![molecular formula C28H35N3O5 B1247006 (1'S,6'S,7'R,8R,9'S)-7-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione](/img/structure/B1247006.png)
(1'S,6'S,7'R,8R,9'S)-7-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
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Overview
Description
(1'S,6'S,7'R,8R,9'S)-7-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione is a natural product found in Aspergillus with data available.
Scientific Research Applications
Chemoselective Asymmetric Synthesis
The asymmetric synthesis of new tetrahydropyrrolo[2,3-b]indole and tetrahydropyrano[2,3-b]indole rings, substituted with hydroxy- and amino-functionalized chains, was achieved starting from racemic spiro[cyclohexane-1,3′-indoline]-2′,4-diones. These compounds provide a foundation for further exploration in chemical synthesis and drug development (Pellegrino et al., 2009).
Reinvestigation of Synthesis Methods
The synthesis of certain diazepino-indole structures, previously believed to be one way, was found to be incorrect and led to the identification of new compounds. This highlights the evolving nature of synthetic methodologies in chemical research (Karrick & Peet, 1986).
Synthesis of Diazatetracyclo Derivatives
The synthesis of 6-hydroxy-2,4-Diazatetracyclo derivatives starting from 2-oxoadamantane-1-carbonyl chloride was described. This process contributes to the knowledge of synthesizing complex organic structures, useful in medicinal chemistry and drug design (Armarego & Tucker, 1979).
Oxidative Ring Expansion of Spirocyclic Oxindole Derivatives
The oxidation of spirocyclic oxindole derivatives led to novel compounds through decarboxylation and ring expansion, offering insights into the reactivity of spirocyclic systems and their potential applications (Bergman, Arewång & Svensson, 2014).
Synthesis and Autoxidation of Tetracyclic Indolizino Derivatives
The synthesis of new tetracyclic indolizino derivatives and their subsequent autoxidation were explored, contributing to the understanding of the stability and reactivity of such complex systems (Bhattacharya, Su, Chia & Chen, 2001).
Spirooxindolodibenzodiazepine Derivatives
The synthesis and study of new spirooxindolodibenzodiazepine derivatives were conducted, revealing interesting structural and chemical properties of these compounds, which could have implications in pharmacology and material science (Orlova et al., 2013).
properties
Product Name |
(1'S,6'S,7'R,8R,9'S)-7-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione |
---|---|
Molecular Formula |
C28H35N3O5 |
Molecular Weight |
493.6 g/mol |
IUPAC Name |
(1'S,6'S,7'R,8R,9'S)-7-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione |
InChI |
InChI=1S/C28H35N3O5/c1-15-7-9-31-14-26-13-27(25(4,5)18(26)12-28(15,31)23(34)30(26)6)19-16(32)11-17-21(20(19)29-22(27)33)35-10-8-24(2,3)36-17/h8,10-11,15,18,32H,7,9,12-14H2,1-6H3,(H,29,33)/t15-,18-,26+,27+,28+/m0/s1 |
InChI Key |
RLPOLRXLEOHOIK-QPSLRDMESA-N |
Isomeric SMILES |
C[C@H]1CCN2[C@]13C[C@@H]4[C@](C2)(C[C@@]5(C4(C)C)C6=C(C7=C(C=C6O)OC(C=CO7)(C)C)NC5=O)N(C3=O)C |
Canonical SMILES |
CC1CCN2C13CC4C(C5(CC4(C2)N(C3=O)C)C6=C(C7=C(C=C6O)OC(C=CO7)(C)C)NC5=O)(C)C |
synonyms |
SB 203105 SB-203105 SB203105 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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